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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358 Get Quote

Essential Safety and Handling Guide for
Carbohydrazide
This guide provides crucial safety, operational, and disposal information for laboratory

professionals handling carbohydrazide. Adherence to these protocols is essential for ensuring

personal safety and minimizing environmental impact. Carbohydrazide is a chemical

compound used as an oxygen scavenger in water treatment and as an intermediate in the

synthesis of various organic compounds.[1] While it is considered a safer alternative to

hydrazine, it is not without hazards and requires careful handling.[2][3]

Hazard Identification
Carbohydrazide presents several potential hazards:

Health Hazards: Harmful if swallowed, inhaled, or in contact with skin.[4] It causes skin

irritation and serious eye irritation, and may cause an allergic skin reaction.[4][5][6]

Physical Hazards: The substance may explode upon heating.[4][7] As a dry powder, it can

form combustible dust concentrations in the air and build static electricity during transfer

operations.[4][5]

Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[4][5][6]
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The following personal protective equipment is mandatory when handling carbohydrazide to

prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1668358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification Rationale

Eye & Face Protection

Chemical Splash

Goggles or Safety

Glasses with Side

Shields

Must meet OSHA 29

CFR 1910.133 or

European Standard

EN166. A face shield

may be required for

larger quantities or

splash risks.[8][9]

Protects eyes from

dust, splashes, and

airborne particles.[8]

Contact lenses should

not be worn as they

can absorb and

concentrate irritants.

[7]

Hand Protection
Impervious Chemical-

Resistant Gloves

Nitrile, Butyl rubber, or

PVC gloves are

recommended.[7][8]

For prolonged contact,

a glove with a

protection class of 5

or higher

(breakthrough time

>240 mins) is advised.

[7]

Protects against skin

contact, absorption,

and allergic reactions.

[5][8] Contaminated

gloves should be

replaced immediately.

[7]

Body Protection
Laboratory Coat or

Protective Suit

A long-sleeved,

properly fitted lab coat

is required.[8] For

larger quantities or

significant spill risk, a

chemical-resistant

apron or protective

suit is recommended.

[8]

Prevents

contamination of

personal clothing and

skin.[8]

Respiratory Protection
NIOSH/MSHA-

approved Respirator

Required when

ventilation is

inadequate, when

dust is generated

outside of a fume

hood, or if irritation is

experienced.[5][8][9]

Prevents inhalation of

harmful dusts and

mists.[5][7]
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Foot Protection Closed-toe Shoes

Sturdy, closed-toe

footwear must be

worn at all times in the

laboratory.[8]

Protects feet from

spills and falling

objects.

Operational Plan: Handling Protocol
Follow this step-by-step procedure for the safe handling of carbohydrazide in a laboratory

setting.

Preparation and Engineering Controls
Ventilation: Always handle carbohydrazide in a well-ventilated area.[7][9] A chemical fume

hood is required for all operations that may generate dust, such as weighing or transferring.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in good working order before beginning work.[5]

Avoid Ignition Sources: Keep the chemical away from heat and all sources of ignition.[5] Use

non-sparking tools for handling.[5]

Material Assessment: Review the Safety Data Sheet (SDS) for carbohydrazide before

starting any new procedure.

Handling the Chemical
Don PPE: Put on all required personal protective equipment as specified in the table above.

Minimize Dust: Handle the material carefully to minimize dust generation and accumulation.

[5] Avoid clearing dusty surfaces with compressed air.[5]

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or other ventilated enclosure.

Avoid Contact: Prevent all personal contact with the substance, including inhalation and

ingestion.[7] Do not eat, drink, or smoke in the handling area.[7][10]
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Post-Handling and Decontamination
Clean Up: Clean the work area thoroughly after handling is complete.

Remove PPE: Remove PPE carefully to avoid cross-contamination. Contaminated work

clothing should not be allowed out of the workplace and must be laundered separately

before reuse.[5][7]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

and before leaving the laboratory.[7][9]

Storage and Disposal Plans
Storage Plan

Store carbohydrazide in its original, tightly sealed container.[7][9]

Keep the container in a cool, dry, and well-ventilated area.[7][9] Refrigerated storage (below

4°C/39°F) may be recommended.[4][9]

Store away from incompatible materials, particularly strong oxidizing agents and strong

acids.[5][7]

Protect containers from physical damage and inspect them regularly for leaks.[7]

Disposal Plan
Waste Collection: Collect all carbohydrazide waste, including contaminated materials and

residues, in a suitable, clearly labeled, and sealed container for disposal.[7][9]

Environmental Protection: Do not allow the chemical or its waste to enter drains, sewers, or

waterways, as it is toxic to aquatic life.[5][6][11]

Regulatory Compliance: Dispose of all waste materials in accordance with local, state, and

federal regulations.[5] This must be done through a licensed and approved waste disposal

contractor.[12]

Emergency Procedures
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Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do.[5] Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water.[9][12] If skin irritation or a rash occurs, get medical advice.[5]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If

not breathing, provide artificial respiration. Seek immediate medical attention.[4][9]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of water or milk. Do not induce

vomiting. Seek immediate medical attention.[9]

Spills:

Minor Spills: Clean up spills immediately.[9] Use dry clean-up procedures; avoid

generating dust.[7] Collect the material into a labeled container for disposal.[7]

Major Spills: Evacuate the area and move upwind.[7] Alert emergency responders.[7]

Wear a self-contained breathing apparatus (SCBA) and a full chemical splash suit.[5]

Contain the spill with sand or earth and prevent it from entering waterways.[7]
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Diagram: Carbohydrazide Safe Handling & Disposal Workflow
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Caption: Workflow for the safe handling and disposal of carbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1668358?utm_src=pdf-custom-synthesis
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12959
https://www.blitchem.com/carbohydrazide-as-an-oxygen-scavenger-mechanism-benefits-industrial-use/
https://www.blitchem.com/carbohydrazide-as-an-oxygen-scavenger-mechanism-benefits-industrial-use/
https://www.nbinno.com/article/water-treatment-agents/environmental-safety-advantages-carbohydrazide-industrial-chemical-applications-lf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11145&PLANT=d__ALF
https://redox.com/wp-content/sds/1876.pdf
https://www.tcichemicals.com/BE/en/sds/C0803_EU_6N.pdf
https://datasheets.scbt.com/sc-234280.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_Fluorophenyl_pyrazine_2_carbohydrazide.pdf
https://pim-resources.coleparmer.com/sds/70881.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1733.pdf
https://www.chemicalbook.com/msds/carbohydrazide.htm
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1239.pdf
https://www.benchchem.com/product/b1668358#personal-protective-equipment-for-handling-carbohydrazide
https://www.benchchem.com/product/b1668358#personal-protective-equipment-for-handling-carbohydrazide
https://www.benchchem.com/product/b1668358#personal-protective-equipment-for-handling-carbohydrazide
https://www.benchchem.com/product/b1668358#personal-protective-equipment-for-handling-carbohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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